Cas no 2680716-34-9 (6-(2,2,2-trifluoro-N-methylacetamido)pyridazine-3-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoro-N-methylacetamido)pyridazine-3-carboxylic acid
• CAS No: 2680716-34-9
• MF: C₈H₆F₃N₃O₃
• MW: 249.146751880646
• CID: 6024825
• PubChem ID: 165937889
• Update Time: 2025-10-29

6-(2,2,2-trifluoro-N-methylacetamido)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-trifluoro-N-methylacetamido)pyridazine-3-carboxylic acid
• 2680716-34-9
• EN300-28278313

• Inchi： 1S/C8H6F3N3O3/c1-14(7(17)8(9,10)11)5-3-2-4(6(15)16)12-13-5/h2-3H,1H3,(H,15,16)
• InChI Key： UKHRTQLCFFMVQQ-UHFFFAOYSA-N
• SMILES： FC(C(N(C)C1=CC=C(C(=O)O)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 249.03612555g/mol
• Monoisotopic Mass: 249.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.4Ų

Additional information on 6-(2,2,2-trifluoro-N-methylacetamido)pyridazine-3-carboxylic acid

6-(2,2,2-Trifluoro-N-Methylacetamido)Pyridazine-3-Carboxylic Acid: A Comprehensive Overview

6-(2,2,2-Trifluoro-N-Methylacetamido)Pyridazine-3-Carboxylic Acid, with the CAS number 2680716-34-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyridazine ring substituted with a trifluoromethyl group and an N-methylacetamido group, making it a versatile building block for various chemical reactions.

The pyridazine moiety in this compound is known for its aromaticity and stability, which contributes to its reactivity in synthetic chemistry. The presence of the trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's ability to participate in electrophilic substitutions. This makes it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have highlighted the role of 6-(2,2,2-Trifluoro-N-Methylacetamido)Pyridazine-3-Carboxylic Acid in the development of novel drugs targeting various diseases. For instance, researchers have explored its potential as a precursor for anti-inflammatory agents and anticancer drugs. The carboxylic acid group in the molecule allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Optimization strategies have been developed to improve yield and reduce impurities, making this compound more accessible for large-scale production.

The physical and chemical properties of 6-(2,2,2-Trifluoro-N-Methylacetamido)Pyridazine-3-Carboxylic Acid are well-documented. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These properties also play a crucial role in determining its stability under different storage conditions.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that it undergoes hydrolysis under specific conditions, which is critical information for waste management and disposal practices.

In conclusion, 6-(2,2,2-Trifluoro-N-Methylacetamido)Pyridazine-3-Carboxylic Acid represents a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry.